variecolorquinone A
Overview
Description
Variecolorquinone A is an dihydroxyanthraquinone that is 1,6-dihydroxy-9,10-anthraquinone which is substituted by a methoxy group at position 8, a methyl group at position 3 and a [(2S)-2,3-dihydroxypropoxy]carbonyl group at position 2. Isolated from the fungus Aspergillus variecolor, it exhibits cytotoxic activity. It has a role as an Aspergillus metabolite and an antineoplastic agent. It is a member of phenols, an aromatic ester, an aromatic ether and a dihydroxyanthraquinone.
Scientific Research Applications
Cytotoxic Properties
Variecolorquinone A, a compound isolated from the halotolerant fungus Aspergillus variecolor, has been studied for its cytotoxic properties. Research indicates that variecolorquinone A exhibits selective cytotoxicity against specific cell lines, such as A-549 cells, with IC50 values indicating its effectiveness in inhibiting cell growth at certain concentrations. This finding is significant for its potential application in cancer research and therapy (Wang et al., 2007).
Antimicrobial Activity
Variecolorquinone A has also been explored for its antimicrobial properties. A study involving the fungus Emericella variecolor, from which variecolorquinone A was derived, demonstrated the compound's broad spectrum of antimicrobial activity against multidrug-resistant pathogens. This research highlights the potential of variecolorquinone A as a component in developing new anti-infective drugs to tackle resistant microorganisms (Rao et al., 2017).
Antiproliferative Effects
Another study focusing on a strain of Emericella variecolor derived from a marine sponge identified variecolorquinone A among other compounds. It was found that evariquinone, a compound similar to variecolorquinone A, showed antiproliferative activity towards specific cancer cell lines. This suggests that variecolorquinone A, with its structural similarity, might also possess antiproliferative properties, which are valuable in cancer treatment research (Bringmann et al., 2003).
properties
Product Name |
variecolorquinone A |
|---|---|
Molecular Formula |
C20H18O9 |
Molecular Weight |
402.4 g/mol |
IUPAC Name |
[(2S)-2,3-dihydroxypropyl] 1,6-dihydroxy-8-methoxy-3-methyl-9,10-dioxoanthracene-2-carboxylate |
InChI |
InChI=1S/C20H18O9/c1-8-3-11-16(18(25)14(8)20(27)29-7-10(23)6-21)19(26)15-12(17(11)24)4-9(22)5-13(15)28-2/h3-5,10,21-23,25H,6-7H2,1-2H3/t10-/m0/s1 |
InChI Key |
BFHKLXFIZWDGDV-JTQLQIEISA-N |
Isomeric SMILES |
CC1=CC2=C(C(=C1C(=O)OC[C@H](CO)O)O)C(=O)C3=C(C2=O)C=C(C=C3OC)O |
Canonical SMILES |
CC1=CC2=C(C(=C1C(=O)OCC(CO)O)O)C(=O)C3=C(C2=O)C=C(C=C3OC)O |
synonyms |
variecolorquinone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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